
Application Notes and Protocols for 2,3-
Dichlorobutanal in Industrial Processes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dichlorobutanal

Cat. No.: B13803849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 2,3-Dichlorobutanal is a reactive chemical intermediate and not a conventional

industrial solvent. The following application notes describe its potential use as a reactive

solvent in specialized synthetic processes. The protocols provided are illustrative and require

thorough experimental validation and safety assessment prior to implementation.

Introduction: The Role of 2,3-Dichlorobutanal as a
Reactive Solvent
2,3-Dichlorobutanal (CAS No. 55775-41-2) is a chlorinated aldehyde primarily utilized as a

key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its chemical

structure, featuring both a reactive aldehyde group and two chlorine-substituted carbons,

makes it a versatile building block for complex organic molecules.[1] While its use as a general-

purpose solvent is limited due to its reactivity and potential hazards, these very characteristics

can be leveraged in specific industrial applications where the solvent also participates in the

reaction.[2][3]

This document outlines the potential application of 2,3-Dichlorobutanal as a reactive solvent,

where it serves not only as the reaction medium but also as a reactant, contributing its carbon

backbone to the final product. This approach can lead to process intensification by reducing the

number of synthetic steps and minimizing solvent waste.
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Physicochemical Properties
A comprehensive, experimentally verified dataset for 2,3-Dichlorobutanal is not readily

available in the literature. The following table summarizes available and estimated data to

guide its potential application.

Property Value Reference(s)

Molecular Formula C₄H₆Cl₂O [2][4]

Molecular Weight 140.99 g/mol [1][5][6]

CAS Number 55775-41-2 [1][2][4]

IUPAC Name 2,3-dichlorobutanal [1][6]

Appearance
Colorless liquid with a pungent

odor (reported)
[2]

Boiling Point 189.51°C (estimate) [2][7]

Density 1.2666 g/cm³ (estimate) [2]

Flash Point 60.8°C [2]

Vapor Pressure 1.86 mmHg at 25°C [2]

Refractive Index 1.4618 (estimate) [2][7]

Solubility

Data not available, likely

soluble in common organic

solvents.

[2]

Application Note: Synthesis of Substituted
Tetrahydrofurans
This application note details a hypothetical industrial process for the synthesis of 2-(1,2-

dichloroethyl)-tetrahydrofuran derivatives. In this process, 2,3-Dichlorobutanal acts as both

the solvent and the electrophilic aldehyde component in a Prins-type cyclization reaction with a

homoallylic alcohol.
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Reaction Scheme:

The reaction involves the acid-catalyzed addition of a homoallylic alcohol to the aldehyde group

of 2,3-Dichlorobutanal, followed by cyclization to form the tetrahydrofuran ring. The

dichlorinated side chain remains intact, providing a handle for further functionalization.

Experimental Protocol: Acid-Catalyzed Cyclization
Objective: To synthesize a 2-(1,2-dichloroethyl)-tetrahydrofuran derivative using 2,3-
Dichlorobutanal as a reactive solvent.

Materials:

2,3-Dichlorobutanal (reagent grade, >95%)

Homoallylic alcohol (e.g., 3-buten-1-ol)

Acid catalyst (e.g., Montmorillonite K-10 clay or Amberlyst-15 resin)

Anhydrous sodium sulfate

Dichloromethane (for workup)

Saturated sodium bicarbonate solution

Standard laboratory glassware for inert atmosphere reactions

Filtration and evaporation equipment

Procedure:

Reactor Setup: A 500 mL glass reactor is equipped with a mechanical stirrer, a thermometer,

and a nitrogen inlet. The reactor is charged with 2,3-Dichlorobutanal (250 mL, acting as

solvent and reactant).

Catalyst Addition: The acid catalyst (e.g., Montmorillonite K-10, 10 g) is added to the stirred

2,3-Dichlorobutanal.
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Reactant Addition: The homoallylic alcohol (e.g., 3-buten-1-ol, 0.5 mol) is added dropwise to

the reactor over 30 minutes, maintaining the internal temperature below 30°C.

Reaction: The mixture is stirred at room temperature for 12-24 hours. The reaction progress

is monitored by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

Catalyst Removal: Upon completion, the solid acid catalyst is removed by filtration.

Workup: The filtrate, containing the product and excess 2,3-Dichlorobutanal, is transferred

to a separatory funnel. Dichloromethane (100 mL) is added, and the organic phase is

washed with saturated sodium bicarbonate solution (2 x 100 mL) and then with brine (1 x

100 mL).

Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered,

and the solvent (dichloromethane and excess 2,3-Dichlorobutanal) is removed under

reduced pressure using a rotary evaporator.

Purification: The crude product is purified by vacuum distillation or column chromatography

to yield the desired 2-(1,2-dichloroethyl)-tetrahydrofuran derivative.
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Caption: Experimental workflow for tetrahydrofuran synthesis.
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Caption: Logical relationship of components in the reaction.

Safety and Handling
Chlorinated solvents and aldehydes pose significant health and environmental risks.[3][8] 2,3-
Dichlorobutanal is expected to be toxic and an irritant to the skin, eyes, and respiratory

system.[2] All handling must be performed in a well-ventilated fume hood with appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat. Due to its environmental persistence, disposal must follow local regulations for

hazardous chemical waste.[2] A thorough risk assessment should be conducted before

undertaking any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dichlorobutanal-in-industrial-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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